Cas no 2165389-05-7 ((2S)-3-cyclohexyl-2-(methylamino)propanoic acid)

• Product Name: (2S)-3-cyclohexyl-2-(methylamino)propanoic acid
• CAS No: 2165389-05-7
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5106030
• PubChem ID: 41097900
• Update Time: 2026-03-03

(2S)-3-cyclohexyl-2-(methylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanoic acid, α-(methylamino)-, (αS)-
• (S)-a-(Methylamino)cyclohexanepropanoic acid
• (S)-3-Cyclohexyl-2-(methylamino)propanoic acid
• 3-cyclohexyl-N-methyl-L-alanine
• (2S)-3-cyclohexyl-2-(methylamino)propanoic acid

• Inchi： 1S/C10H19NO2/c1-11-9(10(12)13)7-8-5-3-2-4-6-8/h8-9,11H,2-7H2,1H3,(H,12,13)/t9-/m0/s1
• InChI Key： GBMDYACPQYNUGA-VIFPVBQESA-N
• SMILES： OC([C@H](CC1CCCCC1)NC)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-3-cyclohexyl-2-(methylamino)propanoic acid

Introduction to (2S)-3-cyclohexyl-2-(methylamino)propanoic Acid (CAS No. 2165389-05-7)

(2S)-3-cyclohexyl-2-(methylamino)propanoic acid, with the CAS number 2165389-05-7, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development and biochemical research. The (S)-configuration at the second carbon atom, along with the presence of a cyclohexyl group and a methylamino side chain, contributes to its distinct chemical behavior and biological activity.

The synthesis and characterization of (2S)-3-cyclohexyl-2-(methylamino)propanoic acid involve advanced techniques in organic chemistry, including stereoselective synthesis and chiral resolution methods. These methodologies are crucial for ensuring the purity and enantiomeric excess of the compound, which is essential for its intended applications in pharmaceutical research. The cyclohexyl group provides steric hindrance, influencing the compound's interactions with biological targets, while the methylamino group enhances its solubility and reactivity.

Recent studies have highlighted the potential of (2S)-3-cyclohexyl-2-(methylamino)propanoic acid as a key intermediate in the development of novel therapeutic agents. Its structural motifs are reminiscent of known bioactive molecules, suggesting that it may exhibit similar pharmacological properties. For instance, the compound's ability to interact with specific enzymes or receptors could make it a valuable candidate for treating various diseases, including metabolic disorders and inflammatory conditions.

In the realm of drug discovery, the use of chiral compounds like (2S)-3-cyclohexyl-2-(methylamino)propanoic acid is increasingly important due to the concept of enantioselectivity. Different enantiomers of a molecule can exhibit vastly different biological activities, making it crucial to isolate and study each form individually. The (S)-enantiomer, in particular, has shown promise in preclinical studies for its ability to modulate specific biological pathways without significant side effects.

The chemical properties of (2S)-3-cyclohexyl-2-(methylamino)propanoic acid also make it a useful tool in biochemical research. Its amino group can participate in hydrogen bonding interactions, while its carboxylic acid group can form salt bridges or coordinate with metal ions. These interactions are fundamental to many biological processes and can be exploited to design molecules with enhanced binding affinity or selectivity.

Advances in computational chemistry have further facilitated the study of (2S)-3-cyclohexyl-2-(methylamino)propanoic acid. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at the atomic level. These predictions can guide experimental design and help optimize the compound's pharmacological properties. Additionally, computational methods can be used to screen large libraries of similar compounds, identifying those with potential therapeutic value.

The role of (2S)-3-cyclohexyl-2-(methylamino)propanoic acid in medicinal chemistry extends beyond its use as an intermediate. It has also been explored as a lead compound for drug development. By modifying its structure, researchers can generate derivatives with improved pharmacokinetic profiles or enhanced target specificity. Such modifications are often guided by insights gained from structural biology studies, which reveal how small molecules interact with their biological targets.

In conclusion, (2S)-3-cyclohexyl-2-(methylamino)propanoic acid (CAS No. 2165389-05-7) is a versatile and intriguing compound with significant potential in pharmaceutical research. Its unique structural features and chemical properties make it a valuable tool for developing new drugs and understanding complex biological processes. As research in this field continues to evolve, it is likely that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and developing effective treatments.